Cas no 1330764-78-7 (CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE)

• Product Name: CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE
• CAS No: 1330764-78-7
• MF: C₆H₉F₂N
• MW: 133.1391685009
• CID: 4584310
• Update Time: 2025-05-21

CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE Chemical and Physical Properties

Names and Identifiers

• Cis-6,6-Difluoro-3-Azabicyclo[3.2.0]Heptane
• Cis-6,6-Difluoro-3-Azabicyclo[3.2.0]Heptane(WX111015)
• 3-Azabicyclo[3.2.0]heptane, 6,6-difluoro-, (1R,5S)-rel-
• (1S,5R)-6,6-difluoro-3-azabicyclo[3.2.0]Heptane
• CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE

• Inchi： 1S/C6H9F2N/c7-6(8)1-4-2-9-3-5(4)6/h4-5,9H,1-3H2/t4-,5+/m0/s1
• InChI Key： GETFYARBJRZNMZ-CRCLSJGQSA-N
• SMILES： [C@]12([H])[C@]([H])(C(F)(F)C1)CNC2

Additional information on CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE

Recent Advances in the Study of CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE (CAS: 1330764-78-7)

The compound CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE (CAS: 1330764-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique fluorinated azabicyclo framework, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of stereochemical control during synthesis, as the cis-configuration is critical for the compound's biological activity.

Pharmacological evaluations have revealed that CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE exhibits high affinity for specific enzyme targets, particularly those involved in neurotransmitter regulation. In vitro studies have shown its potential as a selective inhibitor of gamma-aminobutyric acid (GABA) transporters, suggesting applications in neurological disorders such as epilepsy and anxiety. Additionally, its fluorinated structure enhances metabolic stability, a desirable property for drug candidates.

Recent preclinical studies have explored the compound's pharmacokinetic profile, demonstrating favorable absorption and distribution characteristics. Animal models have indicated good blood-brain barrier penetration, further supporting its potential for central nervous system (CNS) targeting. However, researchers have also noted the need for further toxicological assessments to ensure safety before advancing to clinical trials.

In addition to its standalone therapeutic potential, CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE has been investigated as a building block for more complex drug molecules. Its rigid bicyclic structure and fluorine atoms make it an attractive scaffold for medicinal chemistry, enabling the design of compounds with enhanced binding affinity and selectivity. Several patent applications filed in 2023 describe its incorporation into novel drug candidates for various indications.

Despite these advancements, challenges remain in the development of CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE-based therapies. Researchers emphasize the need for comprehensive structure-activity relationship (SAR) studies to fully exploit its pharmacological potential. Furthermore, the compound's synthetic complexity and cost may pose barriers to widespread adoption, necessitating continued innovation in manufacturing processes.

In conclusion, CIS-6,6-DIFLUORO-3-AZABICYCLO[3.2.0]HEPTANE (CAS: 1330764-78-7) represents a promising avenue for drug discovery, with recent research highlighting its synthetic accessibility, pharmacological properties, and therapeutic potential. As studies progress, this compound may pave the way for new treatments in neurology and beyond, though further research is needed to address remaining challenges.